Cas no 515135-59-8 (BENZAMIDE, 3-BROMO-5-CHLORO-N-CYCLOPROPYL-4-METHYL-)

• Product Name: BENZAMIDE, 3-BROMO-5-CHLORO-N-CYCLOPROPYL-4-METHYL-
• CAS No: 515135-59-8
• MF: C₁₁H₁₁BrClNO
• MW: 288.568141222
• CID: 3353749
• PubChem ID: 18457796
• Update Time: 2025-04-21

BENZAMIDE, 3-BROMO-5-CHLORO-N-CYCLOPROPYL-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, 3-BROMO-5-CHLORO-N-CYCLOPROPYL-4-METHYL-
• 515135-59-8
• SCHEMBL5631392
• IFSGFQUJFSTLOU-UHFFFAOYSA-N
• 3-Bromo-5-chloro-N-cyclopropyl-4-methylbenzamide
• DTXSID901239083

• Inchi： 1S/C11H11BrClNO/c1-6-9(12)4-7(5-10(6)13)11(15)14-8-2-3-8/h4-5,8H,2-3H2,1H3,(H,14,15)
• InChI Key： IFSGFQUJFSTLOU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CC(=C1)C(NC1CC1)=O)Cl

Computed Properties

• Exact Mass: 286.971
• Monoisotopic Mass: 286.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 3.4